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Compound of Interest

Compound Name: endo-BCN-PNP-carbonate

Cat. No.: B11928667

Get Quote

Executive Summary
endo-BCN-PNP-carbonate (CAS: 1263166-91-1) is a high-performance heterobifunctional

linker used in bioorthogonal chemistry.[1][2] It features two distinct reactive centers:[2]

endo-BCN (Bicyclo[6.1.0]non-4-yne): A strained alkyne for Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC), enabling copper-free click chemistry.

PNP-Carbonate (p-Nitrophenyl Carbonate): An activated carbonate ester that reacts

selectively with primary amines (

) to form stable carbamate linkages.

This guide provides a definitive solubility profile and handling protocol for researchers. Unlike

NHS esters, the PNP-carbonate moiety offers distinct hydrolytic stability advantages, yet it

requires precise solvent management to prevent premature degradation or precipitation during

bioconjugation.
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Property Detail

Chemical Name
((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl

(4-nitrophenyl) carbonate

Common Name endo-BCN-PNP-carbonate; endo-BCN-O-PNB

CAS Number 1263166-91-1

Molecular Weight 315.32 g/mol

Appearance White to off-white solid

Reactive Groups
Strained Alkyne (SPAAC), Activated Carbonate

(Amine-reactive)

Leaving Group p-Nitrophenol (Yellow upon release)

Storage -20°C, Desiccated, Protected from light

Solubility Matrix & Solvent Selection
The solubility of endo-BCN-PNP-carbonate is driven by its lipophilic bicyclic core and the

aromatic PNP group. It is insoluble in pure water and requires organic co-solvents for aqueous

bioconjugation.

Primary Solvent Compatibility
Data synthesized from standard bioconjugation protocols and physicochemical properties.
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Solvent Class Solvent Solubility Rating Application Notes

Polar Aprotic
DMSO (Dimethyl

sulfoxide)
Excellent (>50 mM)

Preferred. Standard

for stock solutions.

High boiling point;

difficult to remove by

evaporation.

Polar Aprotic
DMF

(Dimethylformamide)
Excellent (>50 mM)

Preferred. Standard

for stock solutions.

Easier to remove than

DMSO but can

degrade proteins if

concentration is too

high.

Organic
DCM

(Dichloromethane)
Good

Suitable for synthetic

organic chemistry

steps; not for protein

conjugation.

Organic THF (Tetrahydrofuran) Good

Useful for polymer

conjugation; watch for

peroxide formation.

Organic MeCN (Acetonitrile) Good

Common in HPLC

workflows; can

precipitate proteins at

high % v/v.

Protic MeOH / EtOH Moderate

Avoid. Risk of

transesterification

(solvolysis) of the

active carbonate.
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Aqueous Water / Buffer Poor / Insoluble

Requires Co-solvent.

Must be dissolved in

DMSO/DMF first, then

diluted into buffer

(typically <10% v/v

organic).

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM - 50
mM)
Objective: Create a stable, anhydrous stock solution for immediate use.

Materials:

endo-BCN-PNP-carbonate (Solid)[3][1][2]

Anhydrous DMSO or DMF (High purity, amine-free)

Desiccator

Step-by-Step:

Equilibration: Remove the product vial from -20°C storage and let it warm to room

temperature (approx. 20-30 mins) before opening.

Why? Opening a cold vial causes atmospheric moisture to condense on the solid,

triggering hydrolysis.

Calculation: Calculate the volume of solvent required.

Example: For 10 mg of reagent (MW 315.32), add 3.17 mL of solvent for a 10 mM

solution.

Dissolution: Add anhydrous DMSO or DMF. Vortex gently until the white solid is completely

dissolved.
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Storage: Use immediately. If storage is necessary, aliquot into single-use vials, purge with

inert gas (Argon/Nitrogen), and freeze at -20°C.

Caution: Do not store diluted aqueous mixtures.

Protocol B: Aqueous Bioconjugation (Protein Labeling)
Objective: Conjugate endo-BCN to a protein via lysine residues.

Buffer Prep: Prepare protein in a non-amine buffer (e.g., PBS, HEPES, pH 7.5–8.5).

Critical: Avoid Tris or Glycine buffers, as they contain primary amines that will scavenge

the reagent.

Reagent Addition: Add the DMSO/DMF stock solution to the protein.

Ratio: Typically 5–20 molar excess of reagent over protein.

Solvent Limit: Keep final DMSO/DMF concentration ≤ 10% (v/v) to prevent protein

denaturation.

Incubation: React for 2–4 hours at Room Temperature or 4°C overnight.

Monitoring: The reaction releases p-nitrophenol. In basic buffers (pH > 8), the solution may

turn slightly yellow (

), indicating successful hydrolysis/reaction.

Purification: Remove excess reagent and p-nitrophenol byproduct via desalting column (e.g.,

PD-10) or dialysis.

Visualizations
Diagram 1: Solubility & Preparation Logic
This decision tree guides the researcher through solvent selection based on the intended

application.
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Start: endo-BCN-PNP-carbonate (Solid)

Equilibrate to RT (Prevent Condensation)

Intended Application?

Bio-Conjugation (Proteins/DNA) Organic Synthesis (Small Molecule)

Dissolve in Anhydrous DMSO or DMF
(Stock: 10-50 mM) Dissolve in DCM, THF, or MeCN

Dilute into Aqueous Buffer (PBS/HEPES)
Keep Organic <10%

Proceed with Synthesis
(Avoid Alcohols)

Click to download full resolution via product page

Caption: Workflow for solvent selection. For biological applications, an anhydrous organic stock

is mandatory before aqueous dilution.

Diagram 2: Reaction Mechanism Pathways
This illustrates the dual-reactivity of the molecule.
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Caption: Dual-reactivity pathway. The PNP carbonate reacts with amines (top), while the BCN

ring reacts with azides (bottom).

Troubleshooting & Stability
Issue Cause Solution

Precipitation upon dilution

Reagent is hydrophobic; rapid

addition to water causes

crashing out.

Add the stock solution slowly

while vortexing. Ensure

organic co-solvent is 5-10%.

Yellow solution immediately Hydrolysis of PNP group.

Check solvent quality. Use

anhydrous DMSO/DMF.[2][4]

Ensure buffer pH is not > 9.0.

Low Conjugation Yield
Competition from buffer

amines.

CRITICAL: Ensure buffer is

Tris-free and Glycine-free. Use

PBS, HEPES, or Borate.

Incomplete Dissolution Stock concentration too high.

Sonicate briefly (avoid heat).

Lower stock concentration to

10 mM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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